Cas no 1211538-40-7 (6-chloro-5-hydroxypyridine-2-carbaldehyde)

• Product Name: 6-chloro-5-hydroxypyridine-2-carbaldehyde
• CAS No: 1211538-40-7
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• MDL: MFCD18257194
• CID: 4457111
• PubChem ID: 66545164
• Update Time: 2025-05-23

6-chloro-5-hydroxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-hydroxypyridine-2-carbaldehyde
• 6-Chloro-5-hydroxy-pyridine-2-carbaldehyde
• 6-chloro-5-hydroxypicolinaldehyde
• AB74848
• KNVHDPIGEREOOU-UHFFFAOYSA-N
• SCHEMBL16742704
• 103-731-4
• MFCD18257194
• 6-CHLORO-5-HYDROXYPYRIDINE-2-CARBOXALDEHYDE
• CS-0380528
• EN300-2984347
• AKOS015991404
• LYB53840
• GEO-03656
• EF-0733
• 1211538-40-7

• MDL： MFCD18257194
• Inchi： 1S/C6H4ClNO2/c7-6-5(10)2-1-4(3-9)8-6/h1-3,10H
• InChI Key： KNVHDPIGEREOOU-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC(Cl)=C(O)C=C1

Computed Properties

• Exact Mass: 156.9930561Da
• Monoisotopic Mass: 156.9930561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-chloro-5-hydroxypyridine-2-carbaldehyde

Recent Advances in the Study of 6-Chloro-5-hydroxypyridine-2-carbaldehyde (CAS: 1211538-40-7) in Chemical Biology and Pharmaceutical Research

6-Chloro-5-hydroxypyridine-2-carbaldehyde (CAS: 1211538-40-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique pyridine core and functional aldehyde group, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of 6-chloro-5-hydroxypyridine-2-carbaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound to develop inhibitors of protein kinases, which are critical targets in cancer therapy. The aldehyde functionality of 6-chloro-5-hydroxypyridine-2-carbaldehyde allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. Recent publications have highlighted its efficacy in generating lead compounds with improved binding affinity and selectivity.

In addition to its applications in drug discovery, 6-chloro-5-hydroxypyridine-2-carbaldehyde has also been investigated for its potential in chemical biology. Its ability to form stable Schiff bases with primary amines makes it a valuable tool for bioconjugation and protein labeling. Recent studies have demonstrated its use in the development of fluorescent probes and activity-based protein profiling (ABPP) reagents, which are essential for understanding cellular processes and identifying new drug targets. These advancements underscore the compound's versatility and its growing importance in both academic and industrial research.

Another area of interest is the optimization of synthetic routes for 6-chloro-5-hydroxypyridine-2-carbaldehyde. Recent efforts have focused on improving yield and scalability while minimizing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been explored to enhance the sustainability of its production. These developments are particularly relevant given the increasing demand for this compound in pharmaceutical and biotechnology industries.

Despite these promising advancements, challenges remain in the full exploitation of 6-chloro-5-hydroxypyridine-2-carbaldehyde's potential. Issues such as stability under physiological conditions and off-target effects in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of prodrug strategies. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive future breakthroughs in this area.

In conclusion, 6-chloro-5-hydroxypyridine-2-carbaldehyde (CAS: 1211538-40-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to bioconjugation, highlight its significance in advancing scientific knowledge and therapeutic innovation. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.